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Compound of Interest

Compound Name: BMS-564929

Cat. No.: B1667221

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal
of BMS-564929, a potent and selective androgen receptor modulator (SARM). Given its
investigational nature and high potency, stringent adherence to these guidelines is paramount
to ensure personnel safety and prevent contamination. BMS-564929 is an orally active,
nonsteroidal compound with a high affinity for the androgen receptor (AR), exhibiting a Ki of
2.11 nM.[1][2] As with many highly potent pharmaceutical compounds, a comprehensive
toxicological profile may not be fully established, necessitating a cautious and proactive
approach to safety.

Risk Assessment and Control

A thorough risk assessment should be conducted before any handling of BMS-564929. This
involves evaluating the quantity of the compound being used, the procedures to be performed,
and the potential for exposure. The hierarchy of controls (elimination, substitution, engineering
controls, administrative controls, and personal protective equipment) should be applied to
mitigate risks.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory when handling BMS-564929 in solid (powder) or
solution form. The following table summarizes the required PPE.
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PPE Category

Item

Specifications and Use

Hand Protection

Double Gloving

Wear two pairs of nitrile
gloves. The outer pair should
be changed immediately upon
known or suspected
contamination. Regularly
inspect gloves for tears or

punctures.

Body Protection

Disposable Gown or Lab Coat

A disposable, fluid-resistant
gown with long sleeves and
tight-fitting cuffs is required.
For procedures with a high risk
of splashes, a chemo-rated
gown should be considered.
Lab coats should be buttoned

completely.

Sleeve Covers

Disposable sleeve covers
should be worn to protect the
arms between the cuff of the
glove and the sleeve of the

gown.

Eye and Face Protection

Safety Goggles or Glasses
with Side Shields

Must be worn at all times in the
laboratory where BMS-564929
is handled.

Face Shield

A face shield should be worn in
addition to safety goggles
during procedures with a high
risk of splashes or aerosol
generation (e.g., vortexing,
sonicating, or preparing

concentrated stock solutions).

Respiratory Protection

NIOSH-approved Respirator

For handling the powder form
of BMS-564929 outside of a

certified chemical fume hood
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or other containment device, a
NIOSH-approved respirator
with a particulate filter (e.g.,
N95, P100) is required. Fit

testing is essential.

Engineering Controls

The primary method for controlling exposure to potent compounds like BMS-564929 is through
the use of appropriate engineering controls.

o Chemical Fume Hood: All weighing and preparation of stock solutions of BMS-564929 must
be performed in a certified chemical fume hood to minimize inhalation exposure.

o Glove Box or Isolator: For larger quantities or repetitive tasks, a glove box or containment
ventilated enclosure (CVE) provides a higher level of containment and is strongly
recommended.

o Closed Systems: Whenever possible, use closed systems for transfers and reactions to
minimize the potential for spills and aerosol generation.

Operational Plan for Handling BMS-564929

1. Preparation and Weighing:

o Designate a specific area within a chemical fume hood for handling BMS-564929.
o Before starting, ensure all necessary PPE is donned correctly.

o Use a dedicated set of utensils (spatulas, weigh boats) for BMS-564929.

e Handle the powder with care to avoid generating dust.

e Clean the balance and surrounding area with a damp wipe after weighing.

2. Solution Preparation:

e Prepare solutions in the chemical fume hood.
e Add the solvent to the solid compound slowly to avoid splashing.
o Cap vials and containers securely before removing them from the fume hood.

3. Experimental Use:
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o Clearly label all solutions containing BMS-564929 with the compound name, concentration,
and hazard warning.

e When performing experiments, ensure good laboratory practices are followed to prevent
cross-contamination.

4. Spill Management:

 In case of a small spill, cordon off the area.

o Wearing appropriate PPE, gently cover the spill with an absorbent material.

» For liquid spills, use an absorbent pad. For powder spills, use a damp cloth or a vacuum with
a HEPA filter.

» Clean the spill area thoroughly with a suitable deactivating agent if available, or soap and
water.

e Collect all cleanup materials in a sealed, labeled container for hazardous waste disposal.

o For large spills, evacuate the area and contact the institutional safety office.

Disposal Plan

All waste contaminated with BMS-564929 must be treated as hazardous waste.

e Solid Waste: This includes contaminated gloves, gowns, weigh boats, and other disposable
items. Collect in a dedicated, clearly labeled, and sealed hazardous waste container.

» Liquid Waste: Collect all solutions containing BMS-564929 in a labeled, sealed, and leak-
proof hazardous waste container. Do not pour down the drain.

» Sharps: Needles, syringes, and other contaminated sharps must be disposed of in a
designated sharps container for hazardous waste.

Follow all institutional and local regulations for the disposal of hazardous chemical waste.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1667221?utm_src=pdf-body
https://www.benchchem.com/product/b1667221?utm_src=pdf-body
https://www.benchchem.com/product/b1667221?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667221?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Risk Mitigation Workflow for Handling BMS-564929
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Caption: Risk mitigation workflow for handling BMS-564929.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Handling Protocols for BMS-
564929]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667221#personal-protective-equipment-for-
handling-bms-564929]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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